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Compound of Interest

Compound Name: Tetrabutylammonium Perrhenate

Cat. No.: B107850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetrabutylammonium perrhenate,

a versatile quaternary ammonium salt with significant applications in catalysis and chemical

synthesis. This document details its physicochemical properties, synthesis protocols, key

applications with available quantitative data, and safety information.

Core Properties and Specifications
Tetrabutylammonium perrhenate is a white crystalline powder. It is notable for its solubility in

many organic solvents, a characteristic that makes it a valuable reagent in various

homogeneous reaction systems.
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Property Value Reference

CAS Number 16385-59-4

Molecular Formula C₁₆H₃₆NO₄Re [1]

Molecular Weight 492.67 g/mol [1]

Appearance
White to off-white

powder/crystals
[2]

Melting Point Not Applicable [2]

Solubility Soluble in organic solvents [3]

Purity ≥98.0% [1]

Synthesis Protocols
Two primary methods for the synthesis of tetrabutylammonium perrhenate are documented.

Synthesis via Metathesis Reaction
A straightforward method involves the reaction of an aqueous solution of sodium perrhenate

with tetrabutylammonium chloride. This precipitation method yields tetrabutylammonium
perrhenate, which is soluble in organic solvents.

Synthesis from Tetrabutylammonium Bromide and
Ammonium Perrhenate[6]
This method involves the initial formation of tetrabutylammonium hydroxide, followed by a

reaction with ammonium perrhenate.

Experimental Protocol:

Preparation of Tetrabutylammonium Hydroxide:

Dissolve tetrabutylammonium bromide and potassium hydroxide (KOH) separately in

anhydrous ethanol. The molar ratio of tetrabutylammonium bromide to KOH should be

1:1.1.[4]
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Stir the mixture at room temperature for 12 hours.[4]

A white precipitate of potassium bromide will form. Filter this precipitate to obtain an

ethanol solution of tetrabutylammonium hydroxide.[4]

Formation of Tetrabutylammonium Perrhenate:

To the ethanolic solution of tetrabutylammonium hydroxide, add ammonium perrhenate

(NH₄ReO₄). The molar ratio of tetrabutylammonium hydroxide to ammonium perrhenate

should be 1:1.1.[4]

Heat the mixture to 60°C and gently reflux for 1 hour. Monitor for the release of ammonia

gas using pH paper.[4]

Cool the mixture to room temperature and stir for 24 hours.[4]

Filter the mixture to remove any excess ammonium perrhenate and any potassium

perrhenate that may have formed.[4]

Concentrate the filtrate using a rotary evaporator to remove the majority of the ethanol.[4]

Dry the resulting product in a vacuum drying oven at 40°C for 6 hours to obtain pure

tetrabutylammonium perrhenate.[4]
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Step 1: Preparation of Tetrabutylammonium Hydroxide

Step 2: Formation of Tetrabutylammonium Perrhenate
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Mix and Stir
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Synthesis Workflow of Tetrabutylammonium Perrhenate.
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Spectroscopic Data
The identity and purity of tetrabutylammonium perrhenate can be confirmed using

spectroscopic methods.

Spectroscopic Data Details

¹H NMR
The spectrum is consistent with the

tetrabutylammonium cation structure.

FT-IR
The spectrum shows characteristic peaks for the

perrhenate anion.

Applications in Catalysis
Tetrabutylammonium perrhenate serves as a catalyst in several important organic

transformations.

Degradation of Lignocellulosic Biomass
This compound acts as a green catalyst, demonstrating high activity in the degradation of

cellulose to produce reducible sugars.[4]

Catalytic Cracking of Shale Oil
Tetrabutylammonium perrhenate is a component in a catalyst system for the catalytic

cracking of shale oil to produce propylene.[4] The catalyst is prepared by impregnating a EU-

1/ZSM-5 composite molecular sieve with an aqueous solution of ammonium perrhenate and

tetrabutylammonium perrhenate.[4]

Catalyst Preparation Workflow:
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Catalyst Synthesis
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γ-Al₂O₃ and Molybdenum Blue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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